Cas no 1807425-33-7 (Ethyl 3-(2-carboxyvinyl)-4-(2-oxopropyl)benzoate)

• Product Name: Ethyl 3-(2-carboxyvinyl)-4-(2-oxopropyl)benzoate
• CAS No: 1807425-33-7
• MF: C₁₅H₁₆O₅
• MW: 276.284544944763
• CID: 4958726
• Update Time: 2025-05-20

Ethyl 3-(2-carboxyvinyl)-4-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-carboxyvinyl)-4-(2-oxopropyl)benzoate

• Inchi： 1S/C15H16O5/c1-3-20-15(19)13-5-4-11(8-10(2)16)12(9-13)6-7-14(17)18/h4-7,9H,3,8H2,1-2H3,(H,17,18)/b7-6+
• InChI Key： LXQNVIHUSYGDLA-VOTSOKGWSA-N
• SMILES： O(CC)C(C1C=CC(CC(C)=O)=C(/C=C/C(=O)O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 399
• XLogP3: 1.7
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 3-(2-carboxyvinyl)-4-(2-oxopropyl)benzoate

Ethyl 3-(2-carboxyvinyl)-4-(2-oxopropyl)benzoate (CAS No. 1807425-33-7): A Comprehensive Overview

Ethyl 3-(2-carboxyvinyl)-4-(2-oxopropyl)benzoate, a compound with the chemical identifier CAS No. 1807425-33-7, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, featuring a benzoate core with substituents that include a 2-carboxyvinyl group and a 2-oxopropyl moiety, presents an intriguing framework for further exploration in various scientific domains.

The structural configuration of Ethyl 3-(2-carboxyvinyl)-4-(2-oxopropyl)benzoate makes it a promising candidate for use in synthetic chemistry, where its reactive sites can be leveraged to develop novel derivatives with enhanced functionalities. The presence of both carboxylic and ester groups provides multiple points for chemical modification, enabling researchers to tailor its properties for specific applications. This versatility is particularly valuable in the development of advanced materials and pharmaceutical intermediates.

In recent years, there has been growing interest in the exploration of benzoate derivatives due to their diverse biological activities. Studies have indicated that compounds with similar structural motifs exhibit potential in modulating various biological pathways. For instance, research on related benzoate derivatives has shown promise in anti-inflammatory and antioxidant applications. Ethyl 3-(2-carboxyvinyl)-4-(2-oxopropyl)benzoate, with its unique substitution pattern, may offer similar benefits while also presenting new opportunities for therapeutic intervention.

The compound's reactivity also makes it a valuable tool in the synthesis of more complex molecules. The 2-carboxyvinyl group, in particular, can participate in Michael addition reactions, Diels-Alder cycloadditions, and other carbon-carbon bond-forming processes. This reactivity is crucial for constructing intricate molecular architectures that are often required in drug discovery and material science. Furthermore, the 2-oxopropyl moiety can serve as a handle for further functionalization, allowing for the creation of derivatives with tailored properties.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of such compounds. Molecular modeling studies can help predict the interactions of Ethyl 3-(2-carboxyvinyl)-4-(2-oxopropyl)benzoate with biological targets, providing insights into its potential pharmacological effects. These computational approaches are increasingly complementing experimental work, allowing researchers to design and optimize compounds more efficiently.

The pharmaceutical industry has shown particular interest in developing novel compounds that can address unmet medical needs. Ethyl 3-(2-carboxyvinyl)-4-(2-oxopropyl)benzoate fits well within this landscape due to its structural complexity and potential biological activity. Its benzoate core is a well-known scaffold in medicinal chemistry, with many approved drugs featuring this motif. By incorporating unique substituents like the 2-carboxyvinyl and 2-oxopropyl groups, researchers can explore new chemical space and identify compounds with improved efficacy or reduced side effects.

In addition to its pharmaceutical applications, Ethyl 3-(2-carboxyvinyl)-4-(2-oxopropyl)benzoate may find utility in other areas such as agrochemicals and specialty chemicals. Its ability to undergo diverse chemical transformations makes it a versatile building block for synthesizing more complex molecules that could have applications in crop protection or industrial processes.

The synthesis of Ethyl 3-(2-carboxyvinyl)-4-(2-oxopropyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce such compounds more efficiently than ever before. Techniques such as catalytic hydrogenation, cross-coupling reactions, and asymmetric synthesis have all contributed to improving the accessibility of these complex molecules.

As research continues to uncover new applications for Ethyl 3-(2-carboxyvinyl)-4-(2-oxopropyl)benzoate and related compounds, it is likely that its importance will only grow. The combination of its unique structure and reactivity positions it as a valuable asset in both academic research and industrial development. Future studies may focus on expanding its synthetic utility or exploring its potential in areas such as drug discovery or material science.